Cas no 313955-38-3 (2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid)

• Product Name: 2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid
• CAS No: 313955-38-3
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1071191
• PubChem ID: 3108026
• Update Time: 2025-04-20

2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid
• AC1MJ826
• CTK8A4056
• CTK8F3572
• MolPort-000-004-127
• Oprea1_192110
• Oprea1_751656
• ST003625
• STL181872
• 2-(3-hydroxypropyl)-1H-benzimidazole-5-carboxylic acid
• 2-(3-Hydroxypropyl)-1H-benzo[d]imidazole-6-carboxylic acid
• 2-(3-hydroxypropyl)-1h-1,3-benzimidazole-5-carboxylic acid
• 313955-38-3
• 2-(3-hydroxypropyl)-3H-benzimidazole-5-carboxylic acid
• AKOS000637237
• 2-(3-hydroxypropyl)-1H-1,3-benzodiazole-5-carboxylic acid
• DTXSID30389315
• CS-0364496
• EU-0000062
• 2-(3-hydroxypropyl)-1H-benzo[d]imidazole-5-carboxylic acid

• MDL： MFCD00809932
• Inchi： 1S/C11H12N2O3/c14-5-1-2-10-12-8-4-3-7(11(15)16)6-9(8)13-10/h3-4,6,14H,1-2,5H2,(H,12,13)(H,15,16)
• InChI Key： DRRLWQSRZYWEAF-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 585.9±30.0 °C at 760 mmHg
• Flash Point: 308.1±24.6 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles